4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-imidazol-1-ylpyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H18F3N7O/c20-19(21,22)14-2-1-3-15(10-14)26-18(30)28-8-6-27(7-9-28)16-11-17(25-12-24-16)29-5-4-23-13-29/h1-5,10-13H,6-9H2,(H,26,30)
• InChI Key: QLNLXBWTPLCXBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=CN=C3)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C19H18F3N7O
• Molecular Weight: 417.4 g/mol

Description

4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H18F3N7O and its molecular weight is 417.396. The purity is usually 95%.
BenchChem offers high-quality 4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 4-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide have been explored for their antimicrobial properties. For example, Yurttaş et al. (2016) synthesized derivatives of this compound, demonstrating high antimicrobial activity against various microorganism strains (Yurttaş et al., 2016).

Antineoplastic Properties

The compound's analogs have been researched for their antineoplastic capabilities, particularly in the context of chronic myelogenous leukemia. Gong et al. (2010) studied the metabolism of a similar compound, Flumatinib, in leukemia patients, revealing insights into its metabolic pathways and potential as a cancer treatment (Gong et al., 2010).

Antiproliferative Effects

Mallesha et al. (2012) synthesized and evaluated derivatives for antiproliferative effects against human cancer cell lines. Certain derivatives showed promising potential as anticancer agents (Mallesha et al., 2012).

Application in Capillary Electrophoresis

Ye et al. (2012) utilized derivatives in nonaqueous capillary electrophoresis, highlighting its relevance in analytical chemistry and quality control (Ye et al., 2012).

Potential in PET Imaging

Wang et al. (2018) synthesized a derivative for use as a PET imaging agent, particularly for imaging IRAK4 enzyme in neuroinflammation contexts (Wang et al., 2018).

Glycine Transporter Inhibition

Yamamoto et al. (2016) explored derivatives as glycine transporter inhibitors, suggesting potential neurological applications (Yamamoto et al., 2016).